Cas no 69471-05-2 (Benzaldehyde, 4-hydroxy-2,3-dimethoxy-)
69471-05-2 structure
Product Name:Benzaldehyde, 4-hydroxy-2,3-dimethoxy-
CAS No:69471-05-2
MF:C9H10O4
MW:182.173303127289
CID:391740
PubChem ID:21954089
Update Time:2025-04-19
Benzaldehyde, 4-hydroxy-2,3-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4-hydroxy-2,3-dimethoxy-
- 4-hydroxy-2,3-dimethoxybenzaldehyde
- 69471-05-2
- DTXSID90620690
- SCHEMBL1003414
- CHEMBL454267
- dimethoxy-4-hydroxybenzaldehyde
-
- Inchi: 1S/C9H10O4/c1-12-8-6(5-10)3-4-7(11)9(8)13-2/h3-5,11H,1-2H3
- InChI Key: YMWYSWXWDNMUIX-UHFFFAOYSA-N
- SMILES: O(C)C1C(C=O)=CC=C(C=1OC)O
Computed Properties
- Exact Mass: 182.0579
- Monoisotopic Mass: 182.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
Benzaldehyde, 4-hydroxy-2,3-dimethoxy- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
Benzaldehyde, 4-hydroxy-2,3-dimethoxy- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
69471-05-2 (Benzaldehyde, 4-hydroxy-2,3-dimethoxy-) Related Products
- 86-51-1(2,3-Dimethoxybenzaldehyde)
- 5556-84-3(2,3,5-Trimethoxybenzaldehyde)
- 4460-86-0(Asaraldehyde)
- 22383-86-4(2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde)
- 2103-57-3(2,3,4-Trimethoxybenzaldehyde)
- 148-53-8(2-Hydroxy-3-methoxybenzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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